![molecular formula C8H7NO5S2 B1399129 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylicacid, 4-hydroxy-2-methyl-, 1,1-dioxide CAS No. 868393-66-2](/img/structure/B1399129.png)
2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylicacid, 4-hydroxy-2-methyl-, 1,1-dioxide
Overview
Description
This compound is also known as 6-Chloro-4-hydroxy-2-methyl-2H-thieno [2,3-e]-1,2-thiazine-3-carboxylic acid methyl ester 1,1-dioxide . It has a molecular formula of C9H8ClNO5S2 . It is an intermediate in the production of Lornoxicam, an analgesic and anti-inflammatory agent .
Synthesis Analysis
The synthesis of this compound involves cyclization of a precursor compound using alkoxy magnesium as an alkaline cyclization agent . The reaction is carried out in an organic solvent at a temperature between 40 and 157 degrees Celsius .Molecular Structure Analysis
The molecular structure of this compound has been investigated using techniques such as thermogravimetric analysis, differential scanning calorimetry, and X-ray diffraction .Chemical Reactions Analysis
This compound is part of a new class of “oxicams” that have pronounced anti-inflammatory and analgesic properties . The synthesis involves various residues on the ring nitrogen and the amide nitrogen .Physical And Chemical Properties Analysis
This compound has a molecular weight of 309.7 g/mol . It is a solid with a pale yellow color . It has a melting point of 198-200°C and a predicted boiling point of 482.3±55.0 °C . It is slightly soluble in dichloromethane, DMSO, and methanol .Scientific Research Applications
Synthesis and Biological Activity
A study by Zia-ur-Rehman et al. (2009) presented the synthesis of a series of biologically active compounds related to 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylicacid, focusing on their antibacterial and DPPH radical scavenging activities. This indicates the compound's potential in biomedical research, particularly in antimicrobial and antioxidant applications (Zia-ur-Rehman et al., 2009).
Synthesis and Anti-inflammatory Activity
Binder et al. (1987) described the synthesis of tenoxicam, a derivative of 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylicacid, and its analogues. These compounds demonstrated significant anti-inflammatory and analgesic properties, suggesting their importance in the development of anti-inflammatory drugs (Binder et al., 1987).
Chemical Transformations and Potential Prodrugs
Kóczián et al. (2005) investigated the chemical transformations of tenoxicam, another derivative, to synthesize potential prodrugs. This research highlights the versatility of 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylicacid in drug development (Kóczián et al., 2005).
Applications in Ophthalmology
A study by Chen et al. (2000) explored the application of 2H-thieno[3,2-e]- and [2,3-e]-1,2-thiazine-6-sulfonamide 1,1-dioxides, structurally related to 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylicacid, as ocular hypotensive agents for glaucoma treatment (Chen et al., 2000).
Spectrophotometric Analysis
Al-Tamrah (1998) developed a spectrophotometric method for the determination of tenoxicam, indicating the relevance of 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylicacid in analytical chemistry (Al-Tamrah, 1998).
Inhibitory Activity Against Breast Cancer Cells
Shan et al. (2011) synthesized derivatives of 2H-benzo[e][1,2]thiazine 1,1-dioxides and assessed their inhibitory activity against MCF-7 breast cancer cells, demonstrating the compound's potential in cancer research (Shan et al., 2011).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-benzothiadiazine-1,1-dioxide, have been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, katp channel activators, and ampa receptor modulators .
Mode of Action
It is known that the functional groups attached to the ring structure of similar compounds are responsible for their activity . For instance, a halo group at the 7 and 8 positions of the ring has been found to yield active compounds .
Biochemical Pathways
Compounds with similar structures have been found to affect a variety of biochemical pathways due to their wide range of biological activities .
Pharmacokinetics
The compound’s solubility in dichloromethane, dmso, and methanol suggests that it may have good bioavailability.
Result of Action
Compounds with similar structures have been found to exhibit a wide range of biological activities .
properties
IUPAC Name |
4-hydroxy-2-methyl-1,1-dioxothieno[2,3-e]thiazine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO5S2/c1-9-5(8(11)12)6(10)7-4(2-3-15-7)16(9,13)14/h2-3,10H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYHROHFTOKQHJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C2=C(S1(=O)=O)C=CS2)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO5S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2H-Thieno[2,3-e]-1,2-thiazine-3-carboxylicacid, 4-hydroxy-2-methyl-, 1,1-dioxide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.